62-23-7

4-Nitrobenzoic acid

In Stock

• CAS RN:
• 62-23-7

• Formula:
• C7H5NO4
  HOOCC6H4NO2
  C7H5NO4

• InChI:
• InChI=1S/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10)

• InChIKey:
• OTLNPYWUJOZPPA-UHFFFAOYSA-N

• 4-Nitrobenzoic acid (p-nitrobenzoic acid) is a carboxylic acid derivative. It participates in the biosynthesis of the antibiotic aureothin. Infrared Fourier transform spectroscopic studies suggest that the molecules of 4-nitrobenzoic acid gets adsorbed on the surfaces of fine silver powder as carboxylate.
  4-nitrobenzoic acid is a nitrobenzoic acid having the nitro group at the 4-position. It derives from a benzoic acid. It is a conjugate acid of a 4-nitrobenzoate.
  P-nitrobenzoic acid appears as odorless pale yellow crystals. (NTP, 1992)
  

4-fluorobutanoic Acid

In Stock

• CAS RN:
• 462-23-7

• Formula:
• C4H7FO2

• InChI:
• InChI=1S/C4H7FO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)

• InChIKey:
• BDXSWIQVLYXSSU-UHFFFAOYSA-N

• 4-fluorobutanoic Acid is a useful research compound. Its molecular formula is C4H7FO2 and its molecular weight is 106.1 g/mol. The purity is usually 95%.

(2Z)-2-[(4-chlorophenyl)imino]-1,3-thiazolidin-4-one

Usually In Stock

• CAS RN:
• 21262-23-7

• Formula:
• C9H7ClN2OS

• InChI:
• InChI=1S/C9H7ClN2OS/c10-6-1-3-7(4-2-6)11-9-12-8(13)5-14-9/h1-4H,5H2,(H,11,12,13)

• InChIKey:
• XLOJRPBYFPIFAA-UHFFFAOYSA-N

• (2Z)-2-[(4-chlorophenyl)imino]-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C9H7ClN2OS and its molecular weight is 226.68. The purity is usually 95%.

2-Chloro-N-[2-(2,5-dichlorophenyl)ethyl]acetamide

In Stock

• CAS RN:
• 34162-23-7

• Formula:
• C10H10Cl3NO

• InChI:
• InChI=1S/C10H10Cl3NO/c11-6-10(15)14-4-3-7-5-8(12)1-2-9(7)13/h1-2,5H,3-4,6H2,(H,14,15)

• InChIKey:
• SDJBRTGXGPMOLC-UHFFFAOYSA-N

• 2-Chloro-N-[2-(2,5-dichlorophenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C10H10Cl3NO and its molecular weight is 266.5 g/mol. The purity is usually 95%.

(Z)-5-(3,4-dichlorobenzyl)-2-((E)-(furan-2-ylmethylene)hydrazono)thiazolidin-4-one

In Stock

• CAS RN:
• 327062-23-7

• Formula:
• C15H11Cl2N3O2S

• InChI:
• InChI=1S/C15H11Cl2N3O2S/c16-11-4-3-9(6-12(11)17)7-13-14(21)19-15(23-13)20-18-8-10-2-1-5-22-10/h1-6,8,13H,7H2,(H,19,20,21)/b18-8+

• InChIKey:
• ICZDBGCTWHNIEE-QGMBQPNBSA-N

• (Z)-5-(3,4-dichlorobenzyl)-2-((E)-(furan-2-ylmethylene)hydrazono)thiazolidin-4-one is a useful research compound. Its molecular formula is C15H11Cl2N3O2S and its molecular weight is 368.23. The purity is usually 95%.

2-Fluoro-4-pent-1-ynylpyridine

In Stock

• CAS RN:
• 681262-23-7

• Formula:
• C10H10FN

• InChI:
• InChI=1S/C10H10FN/c1-2-3-4-5-9-6-7-12-10(11)8-9/h6-8H,2-3H2,1H3

• InChIKey:
• DCLRQVZHKMPYNG-UHFFFAOYSA-N

• 2-Fluoro-4-pent-1-ynylpyridine is a useful research compound. Its molecular formula is C10H10FN and its molecular weight is 163.195. The purity is usually 95%.

3-(3-Chlorophenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898762-23-7

• Formula:
• C16H15ClO2

• InChI:
• InChI=1S/C16H15ClO2/c1-19-15-7-3-5-13(11-15)16(18)9-8-12-4-2-6-14(17)10-12/h2-7,10-11H,8-9H2,1H3

• InChIKey:
• FBIJQPZANYOXHZ-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C16H15ClO2 and its molecular weight is 274.74 g/mol. The purity is usually 95%.

2-[4-[(Z)-2-(4-chlorophenyl)hydrazono]-1,3-dioxo-2(1H,3H)-isoquinolinyl]acetic acid

In Stock

• CAS RN:
• 924862-23-7

• Formula:
• C17H12ClN3O4

• InChI:
• InChI=1S/C17H12ClN3O4/c18-10-5-7-11(8-6-10)19-20-15-12-3-1-2-4-13(12)16(24)21(17(15)25)9-14(22)23/h1-8,24H,9H2,(H,22,23)

• InChIKey:
• QMDDJNNFLHZUKA-HKWRFOASSA-N

• 2-[4-[(Z)-2-(4-chlorophenyl)hydrazono]-1,3-dioxo-2(1H,3H)-isoquinolinyl]acetic acid is a useful research compound. Its molecular formula is C17H12ClN3O4 and its molecular weight is 357.75. The purity is usually 95%.

1-(5-bromo-2-furoyl)azepane

In Stock

• CAS RN:
• 356562-23-7

• Formula:
• C11H14BrNO2

• InChI:
• InChI=1S/C11H14BrNO2/c12-10-6-5-9(15-10)11(14)13-7-3-1-2-4-8-13/h5-6H,1-4,7-8H2

• InChIKey:
• VCVWSBRWHMVXMC-UHFFFAOYSA-N

• 1-(5-bromo-2-furoyl)azepane is a useful research compound. Its molecular formula is C11H14BrNO2 and its molecular weight is 272.14 g/mol. The purity is usually 95%.

Ethyl 2-[[2-[2-(4-chlorophenyl)acetyl]oxyacetyl]amino]benzoate

In Stock

• CAS RN:
• 1001562-23-7

• Formula:
• C19H18ClNO5

• InChI:
• InChI=1S/C19H18ClNO5/c1-2-25-19(24)15-5-3-4-6-16(15)21-17(22)12-26-18(23)11-13-7-9-14(20)10-8-13/h3-10H,2,11-12H2,1H3,(H,21,22)

• InChIKey:
• CAJHTJLBHWZKHH-UHFFFAOYSA-N

• Ethyl 2-[[2-[2-(4-chlorophenyl)acetyl]oxyacetyl]amino]benzoate is a useful research compound. Its molecular formula is C19H18ClNO5 and its molecular weight is 375.81. The purity is usually 95%.

Ethyl 4-ethoxy-2,5-difluorobenzoate

In Stock

• CAS RN:
• 1823562-23-7

• Formula:
• C11H12F2O3

• InChI:
• InChI=1S/C11H12F2O3/c1-3-15-10-6-8(12)7(5-9(10)13)11(14)16-4-2/h5-6H,3-4H2,1-2H3

• InChIKey:
• RVWADNZJDDJOEQ-UHFFFAOYSA-N

• Ethyl 4-ethoxy-2,5-difluorobenzoate is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.

Fmoc-d-his(1-trt)-oh

• CAS RN:
• 109425-51-6; 135610-90-1; 233762-23-7

• Formula:
• C40H33N3O4

• InChI:
• InChI=1S/C40H33N3O4/c44-38(45)37(42-39(46)47-26-36-34-22-12-10-20-32(34)33-21-11-13-23-35(33)36)24-31-25-43(27-41-31)40(28-14-4-1-5-15-28,29-16-6-2-7-17-29)30-18-8-3-9-19-30/h1-23,25,27,36-37H,24,26H2,(H,42,46)(H,44,45)

• InChIKey:
• XXMYDXUIZKNHDT-UHFFFAOYSA-N

• Fmoc-d-his(1-trt)-oh is a useful research compound. Its molecular formula is C40H33N3O4 and its molecular weight is 619.721. The purity is usually 95%.